molecular formula C12H9ClFN B8377926 5-(4-Fluorophenyl)-2-(chloromethyl)pyridine

5-(4-Fluorophenyl)-2-(chloromethyl)pyridine

Cat. No.: B8377926
M. Wt: 221.66 g/mol
InChI Key: FDQYCRAGVOAAEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Fluorophenyl)-2-(chloromethyl)pyridine is a useful research compound. Its molecular formula is C12H9ClFN and its molecular weight is 221.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9ClFN

Molecular Weight

221.66 g/mol

IUPAC Name

2-(chloromethyl)-5-(4-fluorophenyl)pyridine

InChI

InChI=1S/C12H9ClFN/c13-7-12-6-3-10(8-15-12)9-1-4-11(14)5-2-9/h1-6,8H,7H2

InChI Key

FDQYCRAGVOAAEW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CN=C(C=C2)CCl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-(4-fluorophenyl)-2-methylpyridine-N-oxide (2.9 g, 14.5 mmol) in CH2Cl2 (15 mL) is added a 1.5 mL portion of a CH2Cl2 (15 mL) solution of POCl3 (1.72 g, 1.7 mmol). Subsequently, the remainder of this POCl3 solution and a solution of triethylamine (1.76 g, 17.4 mmol) in CH2Cl2 (15 mL) are added simultaneously, so as to maintain reflux. After addition is complete the resulting solution is stirred at ambient temperature for 2 hours. The reaction mixture is then neutralized by addition of saturated NaHCO3 (50 mL). The organic phase is separated, dried over MgSO4 and concentrated in vacuo. Chromatography (silica gel, 1:1 EtOAc/hexanes) affords 5-(4-fluorophenyl)-2-(chloromethyl)pyridine as a yellow solid.
Name
5-(4-fluorophenyl)-2-methylpyridine-N-oxide
Quantity
2.9 g
Type
reactant
Reaction Step One
Name
Quantity
1.72 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.76 g
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three

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